Cas no 1353965-07-7 (3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester is a specialized organic compound featuring a pyrrolidine core functionalized with an aminoacetyl-isopropylamino group and a benzyl ester moiety. This structure imparts versatility in synthetic applications, particularly in peptide chemistry and medicinal research, where it may serve as a building block or intermediate. The presence of both amino and ester functionalities allows for further derivatization, enabling tailored modifications for targeted molecular design. Its well-defined stereochemistry and reactive sites make it suitable for controlled coupling reactions, enhancing its utility in the development of bioactive molecules or pharmaceutical candidates. The compound's stability under standard handling conditions ensures reliable performance in laboratory settings.

3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester structure

1353965-07-7 structure

Product Name:3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

CAS No:1353965-07-7

MF:C₁₇H₂₅N₃O₃

MW:319.39870429039

CID:2162328

Update Time:2025-06-30

3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
- Benzyl 3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate
- (R)-Benzyl 3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate
- (S)-Benzyl 3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate
- AM93430
- 3-[(2-Aminoacetyl)isopropylamino]pyrrolidine-1-carboxylic acid benzyl ester
- Inchi： 1S/C17H25N3O3/c1-13(2)20(16(21)10-18)15-8-9-19(11-15)17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12,18H2,1-2H3
- InChI Key： GSTONUDYUSYSHC-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CCC(C1)N(C(CN)=O)C(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 408
Topological Polar Surface Area: 75.9

3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM497152-1g	Benzyl3-(2-amino-N-isopropylacetamido)pyrrolidine-1-carboxylate	1353965-07-7	97%	1g	$1378	2023-01-01
Fluorochem	081578-500mg	3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester	1353965-07-7		500mg	￡694.00	2022-03-01

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Additional information on 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353965-07-7)

3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353965-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrrolidine backbone modified with an isopropyl-amino group and a benzyl ester moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in peptide synthesis and enzyme inhibition studies, as its structural complexity allows for targeted interactions with biological systems.

The compound’s CAS number 1353965-07-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its benzyl ester group enhances solubility in organic solvents, a property highly valued in medicinal chemistry. Recent trends in AI-driven drug design have highlighted the importance of such scaffolds, as computational models predict their utility in GPCR-targeted therapies and neurodegenerative disease research. These applications align with growing public interest in personalized medicine and biologics, topics frequently searched in scientific and healthcare forums.

From a synthetic perspective, 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester is often explored for its stereochemical properties, which influence its binding affinity to proteins. Laboratories focusing on structure-activity relationship (SAR) studies prioritize this compound due to its modular design, enabling systematic modifications. Additionally, its amino-acetyl segment is a hotspot for derivatization, a strategy leveraged in prodrug development—a trending topic in pharmacokinetics optimization discussions.

Environmental and safety profiles of CAS No. 1353965-07-7 are also under scrutiny, as sustainable chemistry gains traction. Innovations in green synthesis methods aim to reduce waste during its production, addressing queries like “eco-friendly chemical intermediates” often searched by academia and industry professionals. Furthermore, the compound’s compatibility with microwave-assisted reactions and flow chemistry systems positions it as a candidate for scalable, high-efficiency manufacturing processes.

In summary, 3-[(2-Amino-acetyl)-isopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted role in drug development pipelines and alignment with digital health trends ensures its relevance in both current literature and future breakthroughs. As search queries around small molecule therapeutics and bioconjugation techniques rise, this compound remains a focal point for interdisciplinary research.